Cas no 1779-81-3 (2-aminothiazoline)

2-aminothiazoline structure
2-aminothiazoline structure
Product Name:2-aminothiazoline
CAS No:1779-81-3
MF:C3H6N2S
MW:102.158138751984
MDL:MFCD00005313
CID:41981
PubChem ID:15689
Update Time:2025-04-18

2-aminothiazoline Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dihydrothiazol-2-amine
    • 4,5-Dihydro-2-thiazolamine
    • 2-thiazolin-2-ylamine
    • 2-Amino-2-thiazoline
    • 2-AMINO-2-THIAZOLINE,WHITE SOLID
    • 4,5-dihydro-1,3-thiazol-2-amine
    • 2-amino-4,5-dihydro-1,3-thiazole
    • 2-Amino-4,5-dihydrothiazole
    • 2-Amino-4,5-dihydrothiazoline
    • 2-amino-thiazoline
    • 2-Iminothiazolidine
    • 2-Thiazolamine,4,5-dihydro
    • 2-Thiazolidinimine
    • 2-Thiazolin-2-amine
    • 2-Thiazoline,2-amino
    • USAF PD-57
    • 2-aminothiazoline
    • NSC 24626
    • EN300-33927
    • STR00410
    • 2-imino-2,3,4,5-tetrahydrothiazole
    • InChI=1/C3H6N2S/c4-3-5-1-2-6-3/h1-2H2,(H2,4,5
    • F0001-0648
    • CHEBI:40889
    • UNII-5JC2YZG56Q
    • PD008035
    • AKOS003268141
    • 1779-81-3
    • 2-Amino-2-thiazoline, 97%
    • Thiazolidin-(2E)-ylideneamine
    • 2-Thiazolamine,5-dihydro-
    • AMY202003298
    • 4,5-Dihydro-1,3-thiazol-2-amine #
    • A812329
    • CS-0074129
    • AC-8411
    • 2-Thiazolamine,4,5-dihydro-
    • iminothiazolidine
    • DTXSID4061961
    • DB02335
    • NSC3110
    • 2-Amino-.DELTA.2-thiazoline
    • NS00071582
    • 4,5-dihydro-thiazol-2-ylamine
    • SCHEMBL354824
    • CAMFAZOLINUM
    • EINECS 217-224-1
    • 1,3-Thiazolidin-2-imine
    • MFCD00005313
    • CHEMBL362148
    • 2-amino-Delta(2)-thiazoline
    • Q27093350
    • 2-Thiazoline, 2-amino-
    • BDBM50150920
    • SY017228
    • H11788
    • WLN: T5N CS AUTJ BZ
    • NSC-3110
    • 4,5-dihydro-thiazol-2-yl-amine
    • 2-Thiazolamine, 4,5-dihydro-
    • 5JC2YZG56Q
    • NSC 3110
    • 2-Aminothiazoline (VAN)
    • Z1954804762
    • thiazolidin-2-imine
    • AKOS003269613
    • FT-0611022
    • NSC-24626
    • 2-Amino-4, 5-dihydrothiazoline
    • NSC24626
    • DB-044318
    • STK282915
    • BBL000029
    • ALBB-030173
    • DTXCID1035658
    • Revercan
    • MDL： MFCD00005313
    • Inchi： 1S/C3H6N2S/c4-3-5-1-2-6-3/h1-2H2,(H2,4,5)
    • InChI Key： REGFWZVTTFGQOJ-UHFFFAOYSA-N
    • SMILES： S1C(N)=NCC1
    • BRN： 105367

Computed Properties

  • Exact Mass: 102.02500
  • Monoisotopic Mass: 102.025169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 78.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.2
  • Topological Polar Surface Area: 63.7

Experimental Properties

  • Color/Form: White or light brown crystalline powder
  • Density: 1.139 (estimate)
  • Melting Point: 79-82 ºC
  • Boiling Point: 221.8℃ at 760 mmHg
  • Flash Point: 87.9 °C
  • Refractive Index: 1.5500 (estimate)
  • Water Partition Coefficient: Soluble in water.
  • PSA: 63.68000
  • LogP: 0.18380
  • Solubility: Soluble to water

2-aminothiazoline Security Information

2-aminothiazoline Customs Data

  • HS CODE：29341000
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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